(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)-7-methyl-1,8-naphthyridin-3-yl)(3-methylpiperidin-1-yl)methanone

• IUPAC Name: [4-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-7-methyl-1,8-naphthyridin-3-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C24H26N4O3/c1-15-4-3-9-28(14-15)24(29)19-13-25-23-18(7-5-16(2)26-23)22(19)27-17-6-8-20-21(12-17)31-11-10-30-20/h5-8,12-13,15H,3-4,9-11,14H2,1-2H3,(H,25,26,27)
• InChI Key: UQYZPKCJMHZOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CN=C3C(=C2NC4=CC5=C(C=C4)OCCO5)C=CC(=N3)C
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)-7-methyl-1,8-naphthyridin-3-yl)(3-methylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C24H26N4O3 and its molecular weight is 418.497. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A novel naphthyridine derivative exhibited significant anticancer activity against human melanoma A375 cells. It was observed to induce necroptosis at low concentrations and apoptosis at high concentrations, mediated through the upregulation of death receptors and scaffold proteins. The compound's activity underscores its potential as a chemical substance for melanoma treatment (Kong et al., 2018).

Molecular Structure Analysis

The crystal structure of related naphthyridine compounds provides insights into their molecular interactions. For instance, intermolecular hydrogen bonds and π–π stacking interactions were observed, suggesting a basis for their biological activity. Such structural analyses contribute to understanding the molecular basis of their pharmacological properties (Nishijima et al., 2010).

Chemical Synthesis and Reactivity

Research on novel annulated products from aminonaphthyridinones shows the versatility of these compounds in chemical synthesis. Such studies explore their reactivity, providing a foundation for developing new synthetic methodologies that could be applied in medicinal chemistry (Deady & Devine, 2006).

Electronic Structure and Optical Properties

Studies on the electronic structure, electronic absorption spectra, and nonlinear optical (NLO) properties of naphthyridine derivatives reveal their potential in material science. Such research contributes to the development of new materials with specific optical properties, which could be useful in technology applications like sensors and optical switches (Halim & Ibrahim, 2017).

Antimicrobial and Antioxidant Activities

The synthesis and evaluation of new naphthyridine derivatives for their antimicrobial and antioxidant activities highlight their potential as leads for developing new therapeutics. Such studies are crucial for discovering novel agents that can combat microbial resistance and oxidative stress-related diseases (Dang Thi et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with thevanilloid receptor 1 (VR1 or TRPV1) , a membrane-bound, nonselective cation channel expressed by peripheral sensory neurons .

Mode of Action

Based on its structural similarity to knownTRPV1 antagonists , it may interact with its targets by binding to the TRPV1 receptor, thereby inhibiting its function .

Biochemical Pathways

Trpv1 antagonists are known to produce antihyperalgesic effects in animal models of inflammatory and neuropathic pain , suggesting that this compound may affect pain signaling pathways.

Result of Action

Based on its potential role as a trpv1 antagonist, it may help in reducing pain signals, thereby providing relief from inflammatory and neuropathic pain .